Cas no 58371-02-1 (5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)
58371-02-1 structure
Product Name:5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
CAS No:58371-02-1
MF:C9H15N3OS
MW:213.29990029335
CID:948407
PubChem ID:3034601
Update Time:2025-04-19
5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- 5-(diethylaminomethyl)-2-sulfanylidene-1H-pyrimidin-4-one
- 4(1H)-Pyrimidinone, 2,3-dihydro-5-((diethylamino)methyl)-2-thioxo-
- 5-((Diethylamino)methyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
- 5-(Diethylamino)methyl-2-thiouracil
- 5-diethylaminomethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- AC1MHXUS
- AG-G-06474
- BRN 0649860
- CTK1G9553
- NSC171350
- 5-((Diethylamino)methyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- DTXSID00207092
- 58371-02-1
- 5-25-15-00504 (Beilstein Handbook Reference)
- NSC 171350
- NSC-171350
-
- Inchi: 1S/C9H15N3OS/c1-3-12(4-2)6-7-5-10-9(14)11-8(7)13/h5H,3-4,6H2,1-2H3,(H2,10,11,13,14)
- InChI Key: RHUZWQCUUROTTN-UHFFFAOYSA-N
- SMILES: S=C1NC=C(C(N1)=O)CN(CC)CC
Computed Properties
- Exact Mass: 213.09375
- Monoisotopic Mass: 213.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- PSA: 44.37
- LogP: 1.27430
5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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